Cas no 109859-99-6 (1-benzyl-2-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-2-oxopyrrolidine-3-carboxylic acid
• CAS No: 109859-99-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD10003729
• CID: 1194318
• PubChem ID: 22560210
• Update Time: 2025-05-27

1-benzyl-2-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-oxo-3-pyrrolidinecarboxylic Acid
• 2-Pyrrolidinone, 1-(phenylmethyl)-
• 1-benzylazacyclopentan-2-one
• N-Benzyl-2-pyrrolidinone
• SBB026855
• NSC30184
• 1-Benzyl-2-pyrrolidinone
• 1-benzyl-2-oxo-pyrrolidine-3-carboxylic acid
• N-benzylpyrrolidone
• N-benzyl-pyrrolidin-2-one
• 1-benzyl-2-oxopyrrolidine-3-carboxylic acid
• N-Benzylpyrrolidin-2-one
• N-Benzyl-2-pyrrolidone
• 1-benzyl-2-oxo-pyrrolidine
• N-benzyl-2-pyrrolidone-3-carboxylic acid
• 1-Benzyl-2-pyrrolidone
• 2-Pyrrolidinone, 1-(phenylmethyl)-; 1-benzylazacyclopentan-2-one; N-Benzyl-2-pyrrolidinone; SBB026855; NSC30184; 1-Benzyl-2-pyrrolidinone; 1-benzyl-2-pyrrolidinone; 1-benzyl-2-oxo-pyrrolidine-3-carboxylic acid; N-benzylpyrrolidone; N-benzyl-pyrrolidin-2-one; 1-benzyl-2-oxopyrrolidine-3-carboxylic acid; N-Benzylpyrrolidin-2-one; N-Benzyl-2-pyrrolidone; N-benzyl-2-pyrrolidone; 1-benzyl-2-oxo-pyrrolidine; N-benzyl-2-pyrrolidone-3-carboxyli
• 3-Pyrrolidinecarboxylic acid, 2-oxo-1-(phenylmethyl)-
• SCHEMBL892946
• AB91423
• AKOS015948126
• CS-0441110
• XRKSEEMBEXHDLZ-UHFFFAOYSA-N
• NS-02595
• MFCD10003729
• EN300-178148
• DB-162211
• 1-benzyl-2-oxopyrrolidine-3-carboxylicacid
• 109859-99-6
• G41821

• MDL： MFCD10003729
• Inchi： 1S/C12H13NO3/c14-11-10(12(15)16)6-7-13(11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)
• InChI Key： XRKSEEMBEXHDLZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)CCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 57.61
• LogP: 1.05760

1-benzyl-2-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-benzyl-2-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-Benzyl-2-oxopyrrolidine-3-carboxylic Acid (CAS 109859-99-6): Properties, Applications, and Industry Insights

1-Benzyl-2-oxopyrrolidine-3-carboxylic acid (CAS 109859-99-6) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. As a derivative of pyrrolidine, this compound integrates a benzyl group and a carboxylic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₂H₁₃NO₃, and molecular weight of 219.24 g/mol underscore its potential in drug design, particularly for targeting neurological and metabolic pathways.

Recent studies highlight the growing demand for pyrrolidine derivatives in medicinal chemistry, driven by their role as scaffolds for kinase inhibitors and protease modulators. The benzyl-2-oxopyrrolidine core in CAS 109859-99-6 offers a balance of lipophilicity and hydrogen-bonding capacity, critical for optimizing drug bioavailability. Researchers are exploring its utility in neuroprotective agents and anti-inflammatory compounds, aligning with trends in neurodegenerative disease therapeutics—a hot topic in 2024.

From a synthetic perspective, 1-benzyl-2-oxopyrrolidine-3-carboxylic acid is synthesized via N-alkylation of pyrrolidinone followed by selective oxidation. Its crystalline form (melting point ~145–148°C) and solubility profile (soluble in polar solvents like DMSO and methanol) make it practical for lab-scale reactions. Analytical data, including NMR and HPLC purity (>98%), are frequently queried by quality control specialists, reflecting industry emphasis on compound standardization.

Beyond pharmaceuticals, this compound intersects with green chemistry initiatives. Its potential as a biodegradable intermediate resonates with sustainability-focused R&D—a key concern for manufacturers addressing ESG (Environmental, Social, and Governance) criteria. Patent analyses reveal applications in crop protection formulations, where its heterocyclic structure contributes to eco-friendly pesticide adjuvants.

For procurement specialists, understanding supply chain dynamics for CAS 109859-99-6 is vital. Global suppliers typically offer it in 1g–10kg batches, with pricing influenced by GMP certification requirements. Storage recommendations (2–8°C, inert atmosphere) and stability data (≥24 months under proper conditions) are frequently searched parameters, underscoring the need for precise technical documentation.

In conclusion, 1-benzyl-2-oxopyrrolidine-3-carboxylic acid exemplifies the convergence of structural versatility and therapeutic potential. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in developing next-generation small-molecule therapies, particularly for age-related and chronic conditions dominating healthcare dialogues today.